Cas no 1111290-76-6 (3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine)

• Product Name: 3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine
• CAS No: 1111290-76-6
• MF: C₂₁H₁₇BrN₄O₃S
• MW: 485.353682279587
• CID: 5386844
• Update Time: 2025-11-06

3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-5-[[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole
• 3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine

• Inchi： 1S/C21H17BrN4O3S/c1-27-17-8-6-13(11-18(17)28-2)16-7-9-20(25-24-16)30-12-19-23-21(26-29-19)14-4-3-5-15(22)10-14/h3-11H,12H2,1-2H3
• InChI Key： JCDAPZKDVDQZFZ-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=C(OC)C(OC)=C3)C=C2)=NC(C2=CC=CC(Br)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine

Comprehensive Analysis of 3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine (CAS No. 1111290-76-6)

The compound 3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine (CAS No. 1111290-76-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-oxadiazole core and a pyridazine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for biological targets, given its structural complexity and functional diversity.

In recent years, the demand for heterocyclic compounds like 3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine has surged due to their versatility in drug discovery. The compound's bromophenyl and dimethoxyphenyl substituents contribute to its lipophilicity and binding affinity, which are critical for bioavailability and target engagement. These properties align with current trends in precision medicine and structure-activity relationship (SAR) studies, where researchers seek to optimize molecular interactions for therapeutic efficacy.

The synthesis of CAS No. 1111290-76-6 involves multi-step organic reactions, including cyclization and sulfanyl linkage formation, which are topics of interest in green chemistry and sustainable synthesis. As environmental concerns grow, scientists are exploring eco-friendly protocols to produce such compounds with minimal waste. This aligns with the broader industry shift toward green solvents and catalytic methods, which are frequently searched topics in academic and industrial circles.

From a commercial perspective, 3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine is often listed in catalogs of fine chemicals and building blocks for drug development. Its CAS registry number (1111290-76-6) ensures traceability and compliance with regulatory standards, a key concern for pharmaceutical manufacturers and contract research organizations (CROs). The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry applications.

Emerging applications of pyridazine derivatives in neurological disorders and metabolic diseases have further elevated the relevance of this compound. For instance, its structural analogs are being investigated for their potential to modulate G-protein-coupled receptors (GPCRs) or enzyme inhibition, which are hot topics in biomedical research. These explorations are often driven by user queries on platforms like PubMed and Google Scholar, where terms like "oxadiazole therapeutics" and "pyridazine pharmacology" trend consistently.

In summary, 3-({[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3,4-dimethoxyphenyl)pyridazine represents a compelling case study in modern chemical research. Its multifaceted properties bridge gaps between medicinal chemistry, materials science, and sustainable synthesis, addressing both scientific and environmental priorities. As the field evolves, this compound is likely to remain a focal point for innovation, driven by its inherent versatility and alignment with global research trends.